N-(4-acetamidophenyl)-2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(4-acetamidophenyl)-2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetamide” is a benzofuran derivative. Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Benzofuran derivatives can participate in a variety of chemical reactions due to the presence of the reactive furan ring .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the benzofuran ring could influence its solubility and stability .Scientific Research Applications
Synthesis and Anti-inflammatory Activity
The synthesis of novel derivatives related to N-(4-acetamidophenyl)-2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetamide has been explored, with compounds demonstrating significant anti-inflammatory activity. Sunder and Maleraju (2013) synthesized eight derivatives by reacting pyrazole with various substituted N-(3-chloro-4-fluorophenyl)-2-(4-oxo-2-thioxothiazolidin-3-yl)acetamides, resulting in compounds with confirmed chemical structures through NMR, IR, and Mass spectra, and notable anti-inflammatory properties (Sunder & Maleraju, 2013).
Chemoselective Acetylation for Antimalarial Drug Synthesis
Magadum and Yadav (2018) utilized chemoselective monoacetylation of amino groups for the synthesis of N-(2-hydroxyphenyl)acetamide, an intermediate in the natural synthesis of antimalarial drugs. This process, facilitated by Novozym 435 as a catalyst, emphasizes the importance of selecting appropriate acyl donors for efficient reaction outcomes, highlighting the compound's utility in drug development (Magadum & Yadav, 2018).
Broad-spectrum Antifungal Agents
In the realm of antifungal research, derivatives of 2-(2-oxo-morpholin-3-yl)-acetamide, closely related in structure to the compound of interest, have shown potent fungicidal activity against Candida species, with additional efficacy against Aspergillus species. Bardiot et al. (2015) described the optimization of these compounds, leading to the development of broad-spectrum antifungal agents effective in both in vitro and in vivo settings (Bardiot et al., 2015).
Silylation and Structural Analysis
Nikonov et al. (2016) investigated the synthesis and structure of silylated derivatives, providing insights into chemical reactions and structural configurations valuable for further chemical and pharmaceutical research. The detailed study of N-(2-(trimethylsilyloxy)phenyl)acetamide and its derivatives underscores the significance of structural analysis in understanding compound properties and reactivity (Nikonov et al., 2016).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-(4-acetamidophenyl)-2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c1-13(23)21-15-7-9-16(10-8-15)22-18(24)12-25-17-6-4-5-14-11-20(2,3)26-19(14)17/h4-10H,11-12H2,1-3H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOWJNYKEDNQRFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)COC2=CC=CC3=C2OC(C3)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.